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Compound of Interest

Compound Name: TAK1-IN-3

Cat. No.: B138693 Get Quote

Essential Safety and Handling Guide for TAK1-
IN-3
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent, targeted compounds like TAK1-IN-3. While

TAK1-IN-3 is not classified as a hazardous substance or mixture according to the available

Safety Data Sheet (SDS) from MedChemExpress, adherence to standard laboratory safety

protocols is essential to minimize any potential risks.[1] This guide provides a comprehensive

overview of the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for the safe handling of TAK1-IN-3.

Key Safety and Logistical Information
To facilitate quick reference, the following table summarizes the essential safety and logistical

information for TAK1-IN-3.
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Category Information Source

Product Name TAK1-IN-3 [1]

CAS Number 494772-87-1 [1]

Molecular Formula C16H19N3O2S [1]

Molecular Weight 317.41 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage

Store at -20°C for short-term (1

month) and -80°C for long-

term (6 months). Keep in a

sealed container away from

moisture and light.

[2]

First Aid: Eye Contact

Remove contact lenses, flush

with large amounts of water,

and seek medical attention.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with

water and remove

contaminated clothing.

[1]

First Aid: Inhalation

Move to fresh air. If breathing

is difficult, provide respiratory

support.

[1]

First Aid: Ingestion

Wash out mouth with water. Do

not induce vomiting. Seek

medical attention.

[1]

Personal Protective Equipment (PPE)
As a standard practice for handling any chemical compound in a laboratory setting, the

following personal protective equipment should be worn:
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Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

potential splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) are required to

prevent skin contact.

Body Protection: A laboratory coat or other protective clothing should be worn to protect the

skin.

Respiratory Protection: While not explicitly required by the SDS, it is advisable to handle the

compound in a well-ventilated area or under a chemical fume hood to minimize inhalation

risk.

Operational Plan for Handling TAK1-IN-3
A systematic approach to handling TAK1-IN-3 will ensure safety and experimental integrity. The

following workflow outlines the key steps from reception to experimental use.
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Experimental Workflow for Handling TAK1-IN-3
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Step-by-Step Handling Protocol:

Receiving and Storage: Upon receipt, log the compound in your chemical inventory.

Immediately store the vial at the recommended temperature (-20°C for short-term or -80°C

for long-term storage) in a sealed container, protected from light and moisture.[2]

Preparation:

Before handling, ensure you are in a well-ventilated area, preferably a chemical fume

hood.

Don the appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

Carefully weigh the required amount of TAK1-IN-3.

Prepare the stock solution by dissolving the compound in a suitable solvent as per your

experimental protocol.

Experimental Use:

Follow your established experimental protocol for cell or tissue treatment.

Handle all solutions containing TAK1-IN-3 with the same level of precaution as the solid

compound.

Post-Experiment:

Thoroughly decontaminate all work surfaces and equipment used.

Properly dispose of all waste materials.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure a safe laboratory environment.

Chemical Waste:
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Unused solid TAK1-IN-3 and any solutions containing the compound should be collected

in a designated, labeled hazardous waste container.

Do not dispose of TAK1-IN-3 down the drain.

Contaminated Materials:

All disposable materials that have come into contact with TAK1-IN-3, such as pipette tips,

tubes, and gloves, should be collected in a separate, clearly labeled waste bag for

contaminated solid waste.

Disposal Procedures:

Follow your institution's specific guidelines for the disposal of chemical and contaminated

laboratory waste.

Arrange for the collection of waste by your institution's environmental health and safety

(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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